Cas no 176032-29-4 (Benzoic acid, 3-(2-pyrimidinyloxy)-, methyl ester)

• Product Name: Benzoic acid, 3-(2-pyrimidinyloxy)-, methyl ester
• CAS No: 176032-29-4
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1368449
• PubChem ID: 22724095
• Update Time: 2025-04-20

Benzoic acid, 3-(2-pyrimidinyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-pyrimidinyloxy)-, methyl ester
• 176032-29-4
• BS-31270
• methyl 3-pyrimidin-2-yloxybenzoate
• METHYL3-(PYRIMIDIN-2-YLOXY)BENZOATE
• KVVYHHYZOKIJOO-UHFFFAOYSA-N
• METHYL 3-(PYRIMIDIN-2-YLOXY)BENZOATE
• SCHEMBL6798334
• methyl 3-(pyrimidine-2-yl)oxybenzoate

• Inchi： 1S/C12H10N2O3/c1-16-11(15)9-4-2-5-10(8-9)17-12-13-6-3-7-14-12/h2-8H,1H3
• InChI Key： KVVYHHYZOKIJOO-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31